![molecular formula C11H9F2NO3S2 B4921821 N-[2-(difluoromethoxy)phenyl]-2-thiophenesulfonamide](/img/structure/B4921821.png)
N-[2-(difluoromethoxy)phenyl]-2-thiophenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(difluoromethoxy)phenyl]-2-thiophenesulfonamide, commonly known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation caused by various medical conditions. This drug belongs to the salicylate family of drugs and is chemically similar to aspirin. Diflunisal is used in the treatment of osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis.
Mechanism of Action
Diflunisal works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. Diflunisal blocks the production of prostaglandins by binding to the active site of COX enzymes, thereby preventing the conversion of arachidonic acid into prostaglandins.
Biochemical and Physiological Effects:
Diflunisal has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of prostaglandins. Diflunisal has also been shown to have antipyretic properties, which means that it can reduce fever. Additionally, Diflunisal has been shown to have analgesic properties, which means that it can reduce pain.
Advantages and Limitations for Lab Experiments
Diflunisal has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action, making it easy to study. Diflunisal is also relatively inexpensive and readily available. However, there are also limitations to the use of Diflunisal in lab experiments. It has been shown to have potential side effects, including gastrointestinal bleeding and renal toxicity. Additionally, Diflunisal may not be effective for all types of pain and inflammation.
Future Directions
There are several future directions for the study of Diflunisal. One potential area of research is the development of new drugs that are based on the structure of Diflunisal. Researchers can also investigate the potential use of Diflunisal in the treatment of other medical conditions, such as cancer and Alzheimer's disease. Additionally, researchers can investigate the potential use of Diflunisal in combination with other drugs to enhance its effectiveness.
Synthesis Methods
The synthesis of Diflunisal involves the reaction of 2-chlorothiophene with difluoromethoxybenzene in the presence of a base such as potassium carbonate. The resulting product is then reacted with sulfamide to obtain Diflunisal. The synthesis of Diflunisal is a complex process that requires a high degree of skill and expertise.
Scientific Research Applications
Diflunisal has been extensively studied for its potential use in the treatment of various medical conditions. Researchers have shown that Diflunisal has anti-inflammatory, analgesic, and antipyretic properties. Diflunisal has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation.
Properties
IUPAC Name |
N-[2-(difluoromethoxy)phenyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F2NO3S2/c12-11(13)17-9-5-2-1-4-8(9)14-19(15,16)10-6-3-7-18-10/h1-7,11,14H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXOXOUJKNXYWMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=CS2)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F2NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.